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Compound of Interest

Compound Name: 14-Norpseurotin

Cat. No.: B161236 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, isolation, and

characterization of 14-Norpseurotin, a bioactive secondary metabolite produced by various

species of the fungus Aspergillus. This document details the producing organisms, biosynthetic

pathway, experimental protocols for isolation and purification, and a summary of its biological

activities.

Introduction to 14-Norpseurotin
14-Norpseurotin A is a fungal alkaloid characterized by a unique oxa-spiro-lactam core.[1] It is

a derivative of the more well-known compound, pseurotin A. First reported from fungi of the

genus Aspergillus, 14-Norpseurotin has garnered interest in the scientific community due to its

diverse and potent biological activities. These activities include antileishmanial, anticancer, and

antimicrobial effects, as well as the ability to induce neurite outgrowth.[2]

Producing Microorganisms
14-Norpseurotin has been isolated from several species of Aspergillus, highlighting the

metabolic diversity within this genus. Known producing species include:

Aspergillus fumigatus: A ubiquitous fungus that is also an opportunistic human pathogen.[3]

Aspergillus sydowii: A marine-derived fungus.
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Aspergillus sp. strain F1544: An endophytic fungus isolated from the leaves of Guapira

standleyana.[2][4]

The production of 14-Norpseurotin can be influenced by the specific strain of Aspergillus and

the composition of the culture medium.

Biosynthetic Pathway
The biosynthesis of 14-Norpseurotin is closely related to that of pseurotin A. The core scaffold

is assembled by a hybrid polyketide synthase-nonribosomal peptide synthetase (PKS-NRPS)

enzyme. The key difference between pseurotin A and 14-Norpseurotin A is the absence of a

methyl group at the C-14 position in the latter.

Current research suggests that the biosynthesis of pseurotin A involves a C-methyltransferase,

PsoF, which is responsible for the methylation of the polyketide backbone. The production of

14-Norpseurotin A likely occurs through a similar pathway, but with either the lack of or the

incomplete action of the C-methyltransferase on the precursor molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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